Cas no 756500-23-9 (Cyclo(RADfK))

• Product Name: Cyclo(RADfK)
• CAS No: 756500-23-9
• MF: C₂₈H₄₃N₉O₇
• MW: 617.697125673294
• MDL: MFCD28016481
• CID: 827408
• Update Time: 2025-05-20

Cyclo(RADfK) Chemical and Physical Properties

Names and Identifiers

• cyclo (Arg-Ala-Asp-d-Phe-Lys)
• c(RADfK)
• CYCLO(-ARG-ALA-ASP-D-PHE-LYS)
• 2-[(2S)-8-(4-Aminobutyl)-5-benzyl-11-[3-(diaminomethylideneamino)propyl]-14-methyl-3,6,9,12,15-pentaoxo-1,4,7,10,13-pentazacyclopentadec-2-yl]acetic acid
• cyclo[DL-Ala-DL-Asp-DL-Phe-DL-Lys-DL-Arg]
• Cyclo(RADfK)

• MDL： MFCD28016481
• Inchi： 1S/C28H43N9O7/c1-16-23(40)36-21(15-22(38)39)27(44)37-20(14-17-8-3-2-4-9-17)26(43)35-18(10-5-6-12-29)25(42)34-19(24(41)33-16)11-7-13-32-28(30)31/h2-4,8-9,16,18-21H,5-7,10-15,29H2,1H3,(H,33,41)(H,34,42)(H,35,43)(H,36,40)(H,37,44)(H,38,39)(H4,30,31,32)/t16?,18?,19?,20?,21-/m0/s1
• InChI Key： SMFHXHGBDFBWOX-DFJPGDIZSA-N
• SMILES： O=C1C(CCCCN)NC(C(CC2C=CC=CC=2)NC([C@H](CC(=O)O)NC(C(C)NC(C(CCC/N=C(\N)/N)N1)=O)=O)=O)=O

Computed Properties

• Exact Mass: 617.32854474 g/mol
• Monoisotopic Mass: 617.32854474 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 12
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 273
• Molecular Weight: 617.7

Cyclo(RADfK) Security Information

• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Cyclo(RADfK)

Comprehensive Overview of Cyclo(RADfK) (CAS No. 756500-23-9): Applications and Research Insights

Cyclo(RADfK) (CAS No. 756500-23-9) is a cyclic peptide compound that has garnered significant attention in biomedical research due to its unique structural properties and potential therapeutic applications. As a cyclic peptide, it exhibits enhanced stability and bioavailability compared to linear peptides, making it a promising candidate for drug development. Researchers are particularly interested in its role in targeted drug delivery and cell-penetrating peptides, which are hot topics in the field of precision medicine.

The compound's name, Cyclo(RADfK), reflects its cyclic structure and specific amino acid sequence (Arg-Ala-Asp-Phe-Lys). This sequence is engineered to interact with specific cellular receptors, a feature that aligns with current trends in personalized therapeutics. With the growing demand for peptide-based drugs, Cyclo(RADfK) is often discussed alongside keywords like peptide stability, bioavailability enhancement, and receptor targeting. These terms are frequently searched in academic and pharmaceutical circles, highlighting the compound's relevance.

One of the most compelling aspects of Cyclo(RADfK) is its potential in cancer research. Studies suggest that cyclic peptides like Cyclo(RADfK) can selectively bind to tumor cells, enabling targeted therapy with minimal side effects. This aligns with the increasing focus on non-toxic cancer treatments and immunotherapy adjuvants, which are trending topics in medical research. Additionally, its CAS No. 756500-23-9 is often referenced in patent filings and scientific literature, underscoring its commercial and academic value.

Beyond oncology, Cyclo(RADfK) is also explored for its applications in neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) makes it a candidate for treating conditions like Alzheimer's and Parkinson's. This ties into the broader discussion of BBB-penetrating peptides, a niche yet rapidly growing area of interest. Given the rising prevalence of neurodegenerative disorders, this application positions Cyclo(RADfK) as a compound with long-term potential.

From a technical standpoint, the synthesis of Cyclo(RADfK) involves advanced solid-phase peptide synthesis (SPPS) techniques, followed by cyclization to enhance its stability. This process is often compared to other peptide cyclization methods, a topic frequently searched by chemists and pharmacologists. The compound's CAS No. 756500-23-9 serves as a critical identifier in regulatory and quality control contexts, ensuring traceability in research and manufacturing.

In summary, Cyclo(RADfK) (CAS No. 756500-23-9) represents a convergence of cutting-edge peptide chemistry and therapeutic innovation. Its applications span cancer therapy, neurodegenerative disease treatment, and drug delivery systems, making it a versatile tool in modern medicine. As research progresses, this compound is likely to remain a focal point in discussions about next-generation therapeutics and peptide engineering.